Cas no 61983-49-1 (Cyclopentanecarboxylic acid, 2-ethyl-3-methyl-1-(2-oxo-2-phenylethyl)-)

• Product Name: Cyclopentanecarboxylic acid, 2-ethyl-3-methyl-1-(2-oxo-2-phenylethyl)-
• CAS No: 61983-49-1
• MF: C₁₇H₂₂O₃
• MW: 274.354785442352
• CID: 461587
• PubChem ID: 12322365
• Update Time: 2025-04-19

Cyclopentanecarboxylic acid, 2-ethyl-3-methyl-1-(2-oxo-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2-ethyl-3-methyl-1-(2-oxo-2-phenylethyl)-
• 2-ethyl-3-methyl-1-phenacylcyclopentane-1-carboxylic acid
• 61983-49-1
• 2-Ethyl-3-methyl-1-(2-oxo-2-phenylethyl)cyclopentane-1-carboxylic acid
• DTXSID40488787

• Inchi： 1S/C17H22O3/c1-3-14-12(2)9-10-17(14,16(19)20)11-15(18)13-7-5-4-6-8-13/h4-8,12,14H,3,9-11H2,1-2H3,(H,19,20)
• InChI Key： FPLOBBYQRYEPOT-UHFFFAOYSA-N
• SMILES： OC(C1(CC(C2C=CC=CC=2)=O)CCC(C)C1CC)=O

Computed Properties

• Exact Mass: 274.15696
• Monoisotopic Mass: 274.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37